Cas no 2229616-63-9 (3-amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol
• CAS No: 2229616-63-9
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6074148
• PubChem ID: 165673054
• Update Time: 2025-06-08

3-amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol
• 2229616-63-9
• EN300-1790266

• Inchi： 1S/C10H10F3NO/c11-6-1-2-7(12)9(13)8(6)10(14)3-5(15)4-10/h1-2,5,15H,3-4,14H2
• InChI Key： KWMVRXJSUTUECL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CC(C1)O)N)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol

Introduction to 3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol (CAS No. 2229616-63-9)

3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol (CAS No. 2229616-63-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of cyclobutanol derivatives and features a cyclobutane ring with a trifluorophenyl substituent and an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The cyclobutanol scaffold is known for its rigidity and conformational restriction, which can influence the binding affinity and selectivity of molecules interacting with biological targets. The presence of the trifluorophenyl group adds additional complexity and can enhance the lipophilicity and metabolic stability of the compound. The amino group, on the other hand, provides a site for further functionalization and can modulate the compound's pharmacological properties.

Recent studies have explored the potential of 3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol in various therapeutic areas. One notable application is in the development of novel inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its activity as an inhibitor of kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases. The rigid structure of the cyclobutanol ring and the presence of the trifluorophenyl group have been shown to enhance binding interactions with the active sites of these enzymes.

In addition to its potential as an enzyme inhibitor, 3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol has also been studied for its effects on G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug discovery. The unique chemical structure of this compound allows it to interact with specific GPCRs, potentially modulating their activity and downstream signaling pathways. This property makes it a promising lead compound for developing new drugs targeting GPCR-mediated diseases.

The synthesis of 3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the cyclization of appropriate precursors followed by functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, facilitating its use in large-scale studies and potential commercial applications.

From a pharmacological perspective, 3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol has demonstrated favorable properties such as good solubility, stability, and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and exert its intended biological effects without causing adverse reactions. Preclinical studies have shown promising results in terms of efficacy and safety profiles, paving the way for further clinical evaluation.

In conclusion, 3-Amino-3-(2,3,6-trifluorophenyl)cyclobutan-1-ol (CAS No. 2229616-63-9) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and drug discovery. Its ability to interact with key biological targets such as kinases and GPCRs makes it a valuable lead compound for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.